Cas no 914635-70-4 (2-Bromo-5-isopropoxybenzotrifluoride)

• Product Name: 2-Bromo-5-isopropoxybenzotrifluoride
• CAS No: 914635-70-4
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 1039172
• PubChem ID: 26985584
• Update Time: 2025-10-29

2-Bromo-5-isopropoxybenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-isopropoxy-2-(trifluoromethyl)benzene
• 1-BROMO-4-ISOPROPOXY-2-TRIFLUOROMETHYL-BENZENE
• 2-Bromo-5-isopropoxybenzotrifluoride
• PC3136
• CS-0195301
• MFCD08059529
• AKOS016001024
• E90106
• DTXSID30650451
• 1-Bromo-4-[(propan-2-yl)oxy]-2-(trifluoromethyl)benzene
• SCHEMBL17420507
• 1-bromo-4-propan-2-yloxy-2-(trifluoromethyl)benzene
• 914635-70-4
• BS-29775
• 1-Bromo-2-(trifluoromethyl)-4-isopropoxybenzene
• DB-201636

• MDL： MFCD08059529
• Inchi： 1S/C10H10BrF3O/c1-6(2)15-7-3-4-9(11)8(5-7)10(12,13)14/h3-6H,1-2H3
• InChI Key： KWASTTIZCDIKML-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)OC(C)C

Computed Properties

• Exact Mass: 281.98700
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 4.25510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-5-isopropoxybenzotrifluoride

2-Bromo-5-isopropoxybenzotrifluoride: A Comprehensive Overview

The compound 2-Bromo-5-isopropoxybenzotrifluoride, identified by the CAS number 914635-70-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom, an isopropoxy group, and a trifluoromethyl group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of 2-Bromo-5-isopropoxybenzotrifluoride in the synthesis of advanced materials and pharmaceuticals. Its bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the development of novel drug delivery systems and biocompatible polymers. The trifluoromethyl group, on the other hand, contributes to the compound's stability and lipophilicity, making it an ideal candidate for use in drug design where both solubility and bioavailability are critical factors.

The isopropoxy group attached to the benzene ring enhances the molecule's versatility by introducing steric effects and electronic interactions. These effects influence the compound's reactivity in various chemical transformations, such as electrophilic aromatic substitution and coupling reactions. Researchers have demonstrated that 2-Bromo-5-isopropoxybenzotrifluoride can be effectively used as a building block in the construction of complex aromatic systems, which are essential components in modern pharmaceuticals and agrochemicals.

In terms of physical properties, 2-Bromo-5-isopropoxybenzotrifluoride exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its boiling point is also significantly elevated, making it suitable for high-temperature applications. The compound's solubility in organic solvents further enhances its utility in reaction media where precise control over reaction conditions is necessary.

Recent advancements in synthetic methodology have enabled the efficient synthesis of 2-Bromo-5-isopropoxybenzotrifluoride. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise assembly of complex aromatic systems with high yields. This method has been widely adopted in both academic and industrial settings due to its scalability and compatibility with a wide range of functional groups.

The application of 2-Bromo-5-isopropoxybenzotrifluoride extends beyond traditional chemical synthesis. It has found significant use in materials science, particularly in the development of advanced polymers and composites. Its unique combination of electronic properties and thermal stability makes it an attractive candidate for use in high-performance materials such as those used in aerospace and electronics industries.

In conclusion, 2-Bromo-5-isopropoxybenzotrifluoride (CAS No. 914635-70-4) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations within the chemical industry.